Cas no 4880-92-6 (cis-Apovincamine)

cis-Apovincamine structure
cis-Apovincamine structure
Product Name:cis-Apovincamine
CAS No:4880-92-6
MF:C21H24N2O2
MW:336.427465438843
CID:329165
PubChem ID:71204
Update Time:2025-04-19

cis-Apovincamine Chemical and Physical Properties

Names and Identifiers

    • Apovincamine
    • Vinpocetine Related Compound B
    • cis-Apovincamine
    • (+)-trans-Cavinton
    • (3S,16S)-Apovincaminsaeure
    • 14,15-dehydrovincamine
    • Apo-14,15-dehydrovincamine
    • Apovincamina
    • Apovincamina [spanish]
    • Apovincaminic acid methyl
    • Apovincaminum
    • Apovincaminum [latin]
    • eburnamenine-14-carboxylic acid methyl ester
    • Vinpocetine impurity B
    • (+)-Apovincamine
    • (+)-cis-Apovincamine
    • Methyl (3alpha,16alpha)-eburnamenine-14-carboxylate
    • HY-135743
    • CS-0113909
    • NS00045147
    • Methyl (13aS,13bS)-13a-Ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate (Apovincamine)
    • 4880-92-6
    • (3alpha,16alpha)-Eburnamenine-14-carboxylic Acid Methyl Ester
    • EINECS 225-491-0
    • OZDNDGXASTWERN-CTNGQTDRSA-N
    • methyl(3a,16a)-eburnamenine-14-carboxylate
    • 1ST10857
    • 504R182ZX7
    • Apovincamine [INN]
    • DTXSID401023598
    • Methyl(3alpha,16alpha)-eburnamenine-14-carboxylate
    • Methyl (13aS,13bS)-13a-ethyl-2,3,4,6,13a,14b-hexahydro-1H-indilol(3.2.1-de)pyrido(3,2,1-ij)(1,5)naphthylridin-12-carboxylat
    • VINPOCETINE IMPURITY B [EP IMPURITY]
    • C09035
    • UNII-504R182ZX7
    • Eburnamenine-14-carboxylic acid, methyl ester, (3-alpha,16-alpha)-
    • SCHEMBL194507
    • Q15410269
    • Eburnamenine-14-carboxylic acid, methyl ester, (3.alpha.,16.alpha.)-
    • METHYL(3.ALPHA.,16.ALPHA.)-EBURNAMENINE-14-CARBOXYLATE
    • methyl (15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
    • AKOS040744755
    • CHEBI:2787
    • CHEMBL1163488
    • Methyl (3.alpha.,16.alpha.)-eburnamenine-14-carboxylate
    • VINPOCETINE IMPURITY B (EP IMPURITY)
    • Methyl eburnamenine-14-carboxylate, (3.alpha.,16.alpha.)-
    • methyl (15S,19S)-15-ethyl-1,11-diazapentacyclo(9.6.2.02,7.08,18.015,19)nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
    • Apovincaminum (Latin)
    • Methyl eburnamenine-14-carboxylate, (3alpha,16alpha)-
    • Eburnamenine-14-carboxylic acid, methyl ester, (3alpha,16alpha)-
    • DA-50650
    • Inchi: 1S/C21H24N2O2/c1-3-21-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(18(15)19(21)22)17(13-21)20(24)25-2/h4-5,7-8,13,19H,3,6,9-12H2,1-2H3/t19-,21+/m1/s1
    • InChI Key: OZDNDGXASTWERN-CTNGQTDRSA-N
    • SMILES: O(C)C(C1=C[C@]2(CC)CCCN3CCC4C5C=CC=CC=5N1C=4[C@@H]32)=O

Computed Properties

  • Exact Mass: 336.18400
  • Monoisotopic Mass: 336.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 160-162 ºC
  • Solubility: Almost insoluble (0.017 g/l) (25 º C),
  • PSA: 34.47000
  • LogP: 3.69610

cis-Apovincamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A729245-10mg
cis-Apovincamine
4880-92-6
10mg
$ 133.00 2023-04-19
TRC
A729245-25mg
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$ 345.00 2023-04-19
TRC
A729245-100mg
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$ 1154.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
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¥1,843.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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¥1843.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
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cis-Apovincamine-d3,
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¥2858.00 2023-09-05
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